Cas no 1504895-38-8 (1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopentan-1-amine)

• Product Name: 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopentan-1-amine
• CAS No: 1504895-38-8
• MF: C₁₀H₁₄F₃N₃
• MW: 233.23347234726
• CID: 6169689
• PubChem ID: 96895818
• Update Time: 2025-08-04

1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopentan-1-amine
• EN300-1973431
• 1504895-38-8
• 1-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]cyclopentan-1-amine

• Inchi： 1S/C10H14F3N3/c1-16-6-7(8(15-16)10(11,12)13)9(14)4-2-3-5-9/h6H,2-5,14H2,1H3
• InChI Key： QGOLDLVHUCXYLE-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(C)N=1)C1(CCCC1)N)(F)F

Computed Properties

• Exact Mass: 233.11398195g/mol
• Monoisotopic Mass: 233.11398195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopentan-1-amine

1-1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-4-Ylcyclopentan-1-Amine

The compound 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopentan-1-amine (CAS No. 1504895-38-8) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopentane ring with a pyrazole moiety and a trifluoromethyl group. The presence of these functional groups makes it a versatile compound with applications in drug discovery, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. The trifluoromethyl group in this compound is particularly noteworthy, as it enhances the molecule's stability and bioavailability. This feature has led researchers to explore its potential as a lead compound in the development of novel therapeutics for conditions such as cancer, inflammation, and neurodegenerative diseases.

The synthesis of 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopentan-1-amine involves a multi-step process that combines principles from organic synthesis and catalysis. The use of transition metal catalysts has been shown to significantly improve the efficiency of the reaction, making it more scalable for industrial applications. This approach not only ensures high purity but also minimizes environmental impact, aligning with current green chemistry initiatives.

In terms of pharmacokinetics, this compound exhibits favorable absorption and distribution properties, which are critical for its potential use as an orally administered drug. Preclinical studies have demonstrated that it crosses the blood-brain barrier efficiently, making it a promising candidate for central nervous system disorders. Additionally, its metabolic stability has been evaluated in vitro and in vivo, providing insights into its suitability for long-term therapeutic use.

The integration of cyclopentane rings into drug molecules is a growing trend in medicinal chemistry due to their ability to enhance molecular rigidity and improve binding affinity to target proteins. In this compound, the cyclopentane ring serves as a scaffold that facilitates interactions with key residues in the active site of enzymes or receptors. This structural feature has been leveraged in the design of inhibitors for kinases and other enzyme families.

Another area of interest is the application of this compound in agrochemicals. Its ability to inhibit plant pathogens has been explored in recent agricultural studies, suggesting its potential as a fungicide or herbicide. The trifluoromethyl group contributes to its lipophilicity, which is essential for penetrating plant tissues effectively while maintaining selectivity against non-target species.

From a materials science perspective, this compound has shown promise as a precursor for advanced polymers and coatings. Its reactivity under specific conditions allows for the formation of cross-linked networks with enhanced mechanical properties. Researchers are currently investigating its use in high-performance adhesives and electronic materials.

In conclusion, 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopentan-1-amine represents a multifaceted molecule with diverse applications across various industries. Its unique structure, combined with cutting-edge research findings, positions it as a valuable asset in modern chemical innovation.